Cas no 1002328-38-2 (3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}prop-2-enoic acid)

• Product Name: 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}prop-2-enoic acid
• CAS No: 1002328-38-2
• MF: C₁₁H₇F₃N₂O₂
• MW: 256.180692911148
• CID: 2620529
• PubChem ID: 23658809
• Update Time: 2025-06-06

3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-[3-(Trifluoromethyl)-3H-diazirine-3-yl]benzeneacrylic acid
• 3-(4-(3-(Trifluoromethyl)-3H-diazirin-3-yl)phenyl)acrylic acid
• 3-{4-3-(trifluoromethyl)-3H-diazirin-3-ylphenyl}prop-2-enoic acid
• GFAOXIACRCKNLU-ZZXKWVIFSA-N
• 1002328-38-2
• (2E)-3-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}prop-2-enoic acid
• 3-[4-[3-(Trifluoromethyl)-3H-diazirin-3-yl]phenyl]-2E-propenoic acid
• 3-{4-[3-(trifluoromethyl)-3H-diazirin-3-yl]phenyl}prop-2-enoic acid
• EN300-19055894

• Inchi： 1S/C11H7F3N2O2/c12-11(13,14)10(15-16-10)8-4-1-7(2-5-8)3-6-9(17)18/h1-6H,(H,17,18)/b6-3+
• InChI Key： GFAOXIACRCKNLU-ZZXKWVIFSA-N
• SMILES： FC(C1(C2C=CC(/C=C/C(=O)O)=CC=2)N=N1)(F)F

Computed Properties

• Exact Mass: 256.04596196g/mol
• Monoisotopic Mass: 256.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 62